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Compound of Interest

Compound Name: Banksialactone A

Cat. No.: B10820750 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Banksialactone A, a novel isochromanone isolated from the Australian fungus Aspergillus

banksianus. This document is intended to serve as a core resource for researchers and

professionals involved in natural product chemistry, mycology, and drug discovery.

Introduction
Banksialactone A is an isochromanone, first described in 2018, that was identified as the

major secondary metabolite from an Australian strain of the fungus Aspergillus banksianus.

While Banksialactone A itself has demonstrated limited biological activity in initial screenings,

its unique structural scaffold presents a promising foundation for synthetic derivatization and

the development of novel therapeutic agents. This guide summarizes the currently available

data on its physical and chemical characteristics, the methodologies for its isolation and

characterization, and a general workflow for the discovery of such natural products.

Physical Properties
The definitive quantitative physical properties of Banksialactone A are detailed in the primary

literature. The following table summarizes the key physical characteristics reported for this

compound.
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Property Value

Appearance
Data not available in public search results; refer

to the primary publication.

Melting Point
Data not available in public search results; refer

to the primary publication.

Optical Rotation
Data not available in public search results; refer

to the primary publication.

Solubility
Data not available in public search results; refer

to the primary publication.

Chemical Properties
The chemical structure of Banksialactone A was elucidated through extensive spectroscopic

analysis. This section outlines its key chemical identifiers and the spectroscopic data that

define its molecular architecture.

Property Value

Molecular Formula
Data not available in public search results; refer

to the primary publication.

Molecular Weight
Data not available in public search results; refer

to the primary publication.

IUPAC Name
Data not available in public search results; refer

to the primary publication.

Spectroscopic Data
The structural determination of Banksialactone A relied on a combination of one- and two-

dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

The absolute configuration was established through analysis of its optical rotation and

Electronic Circular Dichroism (ECD) spectra, supported by theoretical calculations.
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Spectroscopic Data Key Features

¹H NMR
Data not available in public search results; refer

to the primary publication.

¹³C NMR
Data not available in public search results; refer

to the primary publication.

Mass Spectrometry (MS)
Data not available in public search results; refer

to the primary publication.

Infrared (IR) Spectroscopy
Data not available in public search results; refer

to the primary publication.

Ultraviolet (UV) Spectroscopy
Data not available in public search results; refer

to the primary publication.

Experimental Protocols
The following sections describe the general methodologies employed in the isolation,

purification, and structural elucidation of Banksialactone A, as inferred from standard

practices in natural product chemistry. The specific details and parameters are documented in

the primary scientific literature.

Fungal Cultivation and Extraction
The production of Banksialactone A begins with the cultivation of the fungus Aspergillus

banksianus.
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Fungal Cultivation and Extraction Workflow.

The fungus is typically grown on a suitable solid or liquid nutrient medium for a specified period

to allow for the biosynthesis of secondary metabolites. The fungal biomass and/or the culture

broth are then harvested and subjected to solvent extraction (e.g., with ethyl acetate, methanol,

or dichloromethane) to isolate the organic compounds, yielding a crude extract.

Isolation and Purification
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The crude extract, containing a complex mixture of compounds, undergoes a series of

chromatographic separations to isolate Banksialactone A.

Crude Extract

Initial Fractionation

e.g., VLC, MPLC

Further Separation

e.g., Sephadex Chromatography

Final Purification

e.g., HPLC

Pure Banksialactone A

Click to download full resolution via product page

Chromatographic Isolation and Purification.

This multi-step process typically involves an initial fractionation using techniques like Vacuum

Liquid Chromatography (VLC) or Medium Pressure Liquid Chromatography (MPLC).

Subsequent separation of the resulting fractions is often achieved using size-exclusion

chromatography (e.g., Sephadex LH-20) followed by final purification using High-Performance

Liquid Chromatography (HPLC) to yield the pure compound.

Structure Elucidation
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The molecular structure of the isolated Banksialactone A is determined through a combination

of spectroscopic techniques.
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Workflow for Structure Elucidation.

Mass spectrometry provides the molecular weight and elemental composition. A suite of NMR

experiments (¹H, ¹³C, COSY, HSQC, HMBC) are used to establish the planar structure by

identifying the carbon skeleton and the connectivity of protons and carbons. Finally, chiroptical

methods such as polarimetry and ECD spectroscopy, often compared with quantum chemical

calculations, are used to determine the absolute stereochemistry of the molecule.

Signaling Pathways and Biological Activity
To date, there is no published research detailing specific signaling pathways that are

modulated by Banksialactone A. The initial discovery paper reported that Banksialactone A
itself exhibited weak or no activity in the in-house chemotherapeutic, antibacterial, and

antifungal bioassays. However, some of its naturally occurring, more complex analogues

showed weak cytotoxic and antibiotic activities, suggesting that the core isochromanone

scaffold of Banksialactone A is a viable starting point for the development of more potent

molecules.
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The general workflow for assessing the biological activity of a novel natural product like

Banksialactone A is depicted below.

Biological Activity Screening
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General Workflow for Bioactivity Screening.

This process involves initial broad screening in a panel of biological assays. If a compound

shows promising activity (a "hit"), it proceeds to more specific secondary assays to confirm its

potency and selectivity. Subsequent studies would then focus on elucidating its mechanism of

action, including the identification of its molecular targets and the signaling pathways it
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modulates. For Banksialactone A, the initial screening placed it in the "inactive" category in

the tested assays.

Conclusion
Banksialactone A is a structurally defined isochromanone from a fungal source. While it

currently lacks significant known biological activity, its novelty and its role as the major

metabolite in Aspergillus banksianus make it a person of interest for further investigation. The

core structure holds potential as a scaffold for chemical synthesis and modification, which could

lead to the development of new compounds with enhanced and specific biological activities.

This guide provides the foundational information necessary for researchers to embark on such

investigations. For detailed experimental data, readers are directed to the primary scientific

literature.

To cite this document: BenchChem. [Banksialactone A: A Comprehensive Technical
Overview of its Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10820750#physical-and-chemical-
properties-of-banksialactone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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